Cas no 131065-35-5 (Piperazine, 1,2,4-trimethyl-, (R)- (9CI))
131065-35-5 structure
Product Name:Piperazine, 1,2,4-trimethyl-, (R)- (9CI)
CAS No:131065-35-5
MF:C7H16N2
MW:128.215341567993
CID:1227666
PubChem ID:98933
Update Time:2025-04-20
Piperazine, 1,2,4-trimethyl-, (R)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Piperazine, 1,2,4-trimethyl-, (R)- (9CI)
- NS00041557
- 131065-35-5
- AKOS006238335
- 0JY5VM09AM
- NSC-147494
- 1,2,4-TRIMETHYLDIETHYLENEDIAMINE
- Piperazine, 1,2,4-trimethyl-
- 1,2,4-Trimethylpiperazine
- 120-85-4
- Trimethylpiperazine
- NSC 147494
- 1,4-Trimethylpiperazine
- NSC147494
- EINECS 204-430-1
- Piperazine,2,4-trimethyl-
- J265.580B
- Q27236878
- SCHEMBL81182
- DTXSID60861755
- 1,2,4-trimethyl-piperazine
- UNII-0JY5VM09AM
-
- Inchi: 1S/C7H16N2/c1-7-6-8(2)4-5-9(7)3/h7H,4-6H2,1-3H3
- InChI Key: UAIVFDJJMVMUGY-UHFFFAOYSA-N
- SMILES: N1(C)CCN(C)CC1C
Computed Properties
- Exact Mass: 128.13148
- Monoisotopic Mass: 128.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 92.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 6.5Ų
Experimental Properties
- PSA: 6.48
Piperazine, 1,2,4-trimethyl-, (R)- (9CI) Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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